![molecular formula C13H25NO B1466569 1-{[Cyclohexyl(methyl)amino]methyl}cyclopentan-1-ol CAS No. 1468675-44-6](/img/structure/B1466569.png)
1-{[Cyclohexyl(methyl)amino]methyl}cyclopentan-1-ol
Description
“1-{[Cyclohexyl(methyl)amino]methyl}cyclopentan-1-ol” is a complex organic compound. It contains a cyclopentane ring, which is a ring of five carbon atoms, and a cyclohexane ring, which is a ring of six carbon atoms . The cyclohexane ring is attached to a methylamino group, which is then attached to the cyclopentane ring. The cyclopentane ring also has a hydroxyl group (an -OH group), which classifies the compound as an alcohol .
Molecular Structure Analysis
Cycloalkanes, like cyclohexane and cyclopentane, are saturated hydrocarbons, meaning all the carbons atoms that make up the ring are single bonded to other atoms . The general formula for a cycloalkane composed of n carbons is CnH2n .
properties
IUPAC Name |
1-[[cyclohexyl(methyl)amino]methyl]cyclopentan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H25NO/c1-14(12-7-3-2-4-8-12)11-13(15)9-5-6-10-13/h12,15H,2-11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KRFFRNIGBNPVPZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1(CCCC1)O)C2CCCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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